Cas no 1865126-29-9 (N-(2,4,4-trimethylpentan-2-yl)thietan-3-amine)

• Product Name: N-(2,4,4-trimethylpentan-2-yl)thietan-3-amine
• CAS No: 1865126-29-9
• MF: C₁₁H₂₃NS
• MW: 201.372021913528
• CID: 5104002
• Update Time: 2026-03-03

N-(2,4,4-trimethylpentan-2-yl)thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,4,4-trimethylpentan-2-yl)thietan-3-amine

• Inchi： 1S/C11H23NS/c1-10(2,3)8-11(4,5)12-9-6-13-7-9/h9,12H,6-8H2,1-5H3
• InChI Key： XTJNLTDLQHOUEU-UHFFFAOYSA-N
• SMILES： S1CC(NC(C)(CC(C)(C)C)C)C1

Additional information on N-(2,4,4-trimethylpentan-2-yl)thietan-3-amine

Introduction to N-(2,4,4-trimethylpentan-2-yl)thietan-3-amine (CAS No. 1865126-29-9)

N-(2,4,4-trimethylpentan-2-yl)thietan-3-amine is a specialized organic compound characterized by its unique molecular structure and potential applications in the field of pharmaceuticals and chemical research. This compound, identified by the CAS number 1865126-29-9, has garnered attention due to its distinct chemical properties and the promising avenues it opens for further exploration.

The molecular formula of N-(2,4,4-trimethylpentan-2-yl)thietan-3-amine can be represented as C₁₁H₂₁NS, reflecting its composition of carbon, hydrogen, and nitrogen atoms. The presence of a thietane ring system imparts unique reactivity and stability to the molecule, making it a valuable candidate for synthetic chemistry and drug development.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The thietane ring, a sulfur-containing heterocycle, has been extensively studied for its role in various pharmacological mechanisms. N-(2,4,4-trimethylpentan-2-yl)thietan-3-amine exemplifies this trend, as researchers explore its interactions with biological targets and its potential as a lead compound in medicinal chemistry.

The synthesis of N-(2,4,4-trimethylpentan-2-yl)thietan-3-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the thietane moiety into the molecule necessitates careful consideration of stereochemistry and regioselectivity to achieve the desired product with high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research and development.

One of the most compelling aspects of N-(2,4,4-trimethylpentan-2-yl)thietan-3-amine is its potential as a building block for more complex molecules. The thietane ring can serve as a scaffold for designing novel drugs that target specific biological pathways. For instance, studies have shown that derivatives of thietane exhibit antimicrobial and anti-inflammatory properties, making them attractive candidates for therapeutic intervention.

The pharmacological profile of N-(2,4,4-trimethylpentan-2-yl)thietan-3-amine has been the subject of several recent investigations. Researchers have been particularly interested in its interactions with enzymes and receptors involved in metabolic disorders and neurological diseases. Preliminary findings suggest that this compound may modulate key signaling pathways relevant to these conditions, offering a new avenue for drug discovery.

In addition to its pharmaceutical applications, N-(2,4,4-trimethylpentan-2-yl)thietan-3-amine holds promise in materials science. The unique electronic properties of the thietane ring make it a suitable candidate for developing novel materials with applications in electronics and catalysis. Ongoing research aims to explore these possibilities further by investigating the compound's behavior under various conditions and its compatibility with other functional groups.

The regulatory landscape for N-(2,4,4-trimethylpentan-2-yl)thietan-3-amine is currently evolving as more data becomes available on its safety and efficacy. Regulatory agencies are closely monitoring the progress of research involving this compound to ensure that it meets stringent standards for quality and performance. As more clinical trials are conducted and results are published, the regulatory status of this compound is expected to become clearer.

In conclusion, N-(2,4,4-trimethylpentan-2-yl)thietan-3-amine (CAS No. 1865126-29) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique molecular structure and diverse potential applications make it a valuable asset for scientists working on drug development and material science. As research continues to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in future scientific endeavors.